Cas no 191092-95-2 (4-(propan-2-yl)cyclohexane-1-carbonitrile)

• Product Name: 4-(propan-2-yl)cyclohexane-1-carbonitrile
• CAS No: 191092-95-2
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• MDL: MFCD16853280
• CID: 115947
• PubChem ID: 45095829
• Update Time: 2025-06-11

4-(propan-2-yl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,4-(1-methylethyl)-
• Cyclohexanecarbonitrile, 4-(1-methylethyl)- (9CI)
• SCHEMBL12384731
• SCHEMBL17806197
• 4-(propan-2-yl)cyclohexane-1-carbonitrile
• 4-propan-2-ylcyclohexane-1-carbonitrile
• AT40475
• 191092-95-2
• SCHEMBL1532253
• CS-0263832
• AKOS011999097
• Z995157958
• 4-Isopropylcyclohexane-1-carbonitrile
• EN300-90290
• RHA09295

• MDL： MFCD16853280
• Inchi： 1S/C10H17N/c1-8(2)10-5-3-9(7-11)4-6-10/h8-10H,3-6H2,1-2H3
• InChI Key： FDDPLWVKAZGUBJ-UHFFFAOYSA-N
• SMILES： N#CC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 151.13621
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 4-(propan-2-yl)cyclohexane-1-carbonitrile

Comprehensive Overview of 4-(propan-2-yl)cyclohexane-1-carbonitrile (CAS No. 191092-95-2): Properties, Applications, and Industry Insights

4-(propan-2-yl)cyclohexane-1-carbonitrile (CAS No. 191092-95-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexane derivative combines a nitrile functional group with an isopropyl substitution, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula C10H17N and molecular weight 151.25 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the growing demand for nitrile-containing compounds in drug discovery, particularly for their role in creating kinase inhibitors and antiviral agents. The 4-(propan-2-yl)cyclohexane-1-carbonitrile structure offers excellent potential for derivatization, addressing current industry needs for novel scaffolds in small molecule therapeutics. Researchers are particularly interested in its stereochemical properties, as the cyclohexane ring's conformation can significantly influence biological activity.

From a synthetic chemistry perspective, CAS 191092-95-2 demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step transformations. Its lipophilicity (LogP ~2.8) and moderate polarity contribute to good solubility in common organic solvents, facilitating its use in diverse synthetic protocols. The compound's boiling point 245-247°C and melting point 35-38°C make it practical for laboratory-scale operations and potential industrial applications.

Environmental and regulatory considerations for 4-(propan-2-yl)cyclohexane-1-carbonitrile align with current green chemistry trends. The compound's low ecotoxicity profile and biodegradability potential make it an attractive alternative to more persistent synthetic intermediates. Manufacturers are increasingly adopting atom-efficient synthesis routes for this chemical, responding to the pharmaceutical industry's push toward sustainable production methods.

Analytical characterization of 191092-95-2 typically involves GC-MS, HPLC, and NMR spectroscopy, with the nitrile group showing a characteristic stretch at 2240 cm^-1 in IR spectra. Quality control protocols emphasize isomeric purity assessment, particularly for cis/trans isomer separation, which is crucial for applications requiring specific stereochemistry. Advanced purification techniques like preparative HPLC or recrystallization ensure high-purity material for sensitive applications.

The commercial availability of 4-(propan-2-yl)cyclohexane-1-carbonitrile has expanded significantly, with suppliers offering both research quantities and bulk scale options. Current market trends indicate growing interest from contract research organizations and generic drug manufacturers seeking innovative intermediates. Storage recommendations typically suggest 2-8°C under inert atmosphere for long-term stability, with standard chemical compatibility precautions for nitrile-containing compounds.

Future research directions for CAS 191092-95-2 may explore its potential in catalysis and material science applications, beyond its established pharmaceutical uses. The compound's structural rigidity and functional group diversity make it a candidate for developing novel liquid crystal materials or coordination complexes. As synthetic methodologies advance, particularly in stereoselective synthesis, the importance of this cyclohexane derivative will likely continue to grow across multiple scientific disciplines.

Safety data for 4-(propan-2-yl)cyclohexane-1-carbonitrile indicates standard laboratory handling procedures are appropriate, with particular attention to skin protection and adequate ventilation. The compound's vapor pressure and flash point characteristics suggest moderate volatility under normal conditions. Material safety data sheets (MSDS) provide detailed guidance on spill management and first aid measures, emphasizing standard protocols for nitrile compounds.